Cas no 698-40-8 (Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid)

Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid is a bicyclic unsaturated carboxylic acid with a rigid norbornene-derived framework. Its strained structure and diene functionality make it a valuable intermediate in organic synthesis, particularly for Diels-Alder reactions and polymer applications. The carboxylic acid group provides a handle for further derivatization, enabling the formation of esters, amides, or other functionalized derivatives. This compound is useful in materials science, where its reactivity can be leveraged to produce cross-linked polymers or specialty monomers. Its stability and well-defined geometry also make it suitable for studies in stereochemistry and mechanistic investigations.

Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid structure

698-40-8 structure

Product Name:Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid

CAS No:698-40-8

MF:C₈H₈O₂

MW:136.147922515869

CID:391236

PubChem ID:13608930

Update Time:2025-05-28

Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid
- bicyclo[2.2.1]hepta-2,5-diene-3-carboxylic acid
- DTXSID00544893
- AKOS006379380
- 698-40-8
- SCHEMBL75668
- EN300-7640828
- Inchi： 1S/C8H8O2/c9-8(10)7-4-5-1-2-6(7)3-5/h1-2,4-6H,3H2,(H,9,10)
- InChI Key： UQVRZNHHPWZGRJ-UHFFFAOYSA-N
- SMILES： OC(C1=CC2C=CC1C2)=O

Computed Properties

Exact Mass: 136.05244
Monoisotopic Mass: 136.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7640828-0.05g	bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid	698-40-8	95%	0.05g	$252.0	2024-05-22
Enamine	EN300-7640828-0.1g	bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid	698-40-8	95%	0.1g	$376.0	2024-05-22
Enamine	EN300-7640828-0.25g	bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid	698-40-8	95%	0.25g	$538.0	2024-05-22
Enamine	EN300-7640828-0.5g	bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid	698-40-8	95%	0.5g	$847.0	2024-05-22
Enamine	EN300-7640828-1.0g	bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid	698-40-8	95%	1.0g	$1086.0	2024-05-22
Enamine	EN300-7640828-2.5g	bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid	698-40-8	95%	2.5g	$2127.0	2024-05-22
Enamine	EN300-7640828-5.0g	bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid	698-40-8	95%	5.0g	$3147.0	2024-05-22
Enamine	EN300-7640828-10.0g	bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid	698-40-8	95%	10.0g	$4667.0	2024-05-22
Aaron	AR0066OX-50mg	Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid	698-40-8	95%	50mg	$372.00	2025-02-14
Aaron	AR0066OX-100mg	Bicyclo[2.2.1]hepta-2,5-diene-2-carboxylic acid	698-40-8	95%	100mg	$542.00	2025-02-14